Cas no 510737-74-3 (N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide
• CAS No: 510737-74-3
• MF: C₂₁H₂₉N₃O₄S₂
• MW: 451.602662801743
• CID: 6098683
• PubChem ID: 2938624
• Update Time: 2025-07-18

N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide
• N-(2,6-dimethyl-3-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-N,4-dimethylbenzenesulfonamide
• Benzenesulfonamide, N-[2,6-dimethyl-3-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-N,4-dimethyl-
• cid_2938624
• N-[2,6-Dimethyl-3-(4-methyl-piperazine-1-sulfonyl)-phenyl]-4,N-dimethyl-benzenesulfonamide
• CHEMBL1520132
• HMS2552E19
• N-[2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl]-N,4-dimethylbenzenesulfonamide
• N-[2,6-dimethyl-3-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]-N,4-dimethylbenzenesulfonamide
• N-{2,6-dimethyl-3-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}-N,4-dimethylbenzenesulfonamide
• SMR000172296
• N-[2,6-dimethyl-3-(4-methylpiperazino)sulfonyl-phenyl]-N,4-dimethyl-benzenesulfonamide
• AKOS000581292
• CHEBI:114781
• BDBM63184
• Q27196188
• N-[2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonyl-phenyl]-N,4-dimethyl-benzenesulfonamide
• N-{2,6-dimethyl-3-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-N,4-dimethylbenzene-1-sulfonamide
• MLS000548269
• CCG-22716
• F1407-0229
• 510737-74-3
• VU0280748-2
• AP-845/42028001

• Inchi： 1S/C21H29N3O4S2/c1-16-6-9-19(10-7-16)29(25,26)23(5)21-17(2)8-11-20(18(21)3)30(27,28)24-14-12-22(4)13-15-24/h6-11H,12-15H2,1-5H3
• InChI Key： PUSKNGNFKHCXSN-UHFFFAOYSA-N
• SMILES： C1(S(N(C2=C(C)C=CC(S(N3CCN(C)CC3)(=O)=O)=C2C)C)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 451.15994876g/mol
• Monoisotopic Mass: 451.15994876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide

N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide (CAS No. 510737-74-3): An Overview

N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide (CAS No. 510737-74-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a substituted piperazine ring and multiple methyl groups. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The chemical structure of N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide is composed of a benzene ring substituted with a sulfonamide group and a piperazine moiety. The presence of these functional groups imparts specific biological activities, such as anti-inflammatory and anti-cancer properties. Recent studies have highlighted the potential of this compound in modulating key signaling pathways involved in disease progression.

In the context of drug discovery, N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide has been evaluated for its efficacy in treating various conditions. One notable area of research is its application in the treatment of inflammatory diseases. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for the development of anti-inflammatory drugs.

Furthermore, recent advancements in cancer research have identified N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide as a promising anti-cancer agent. Preclinical studies have shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/Akt and MAPK pathways. These findings suggest that this compound may have therapeutic potential in the treatment of various types of cancer.

The pharmacokinetic properties of N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide have also been extensively studied. Research has indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

In addition to its therapeutic applications, N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide has been explored for its use in diagnostic imaging. The compound's ability to selectively bind to specific biomarkers has led to its evaluation as a contrast agent in imaging techniques such as magnetic resonance imaging (MRI) and positron emission tomography (PET). This dual functionality as both a therapeutic and diagnostic agent enhances its value in the medical field.

The synthesis of N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 2,6-dimethylaniline with 4-methylpiperazine followed by sulfonation with benzenesulfonyl chloride. The final product is typically purified using techniques such as column chromatography or recrystallization.

The safety profile of N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide is an important consideration in its development as a pharmaceutical agent. Extensive toxicological studies have been conducted to evaluate its potential side effects and long-term safety. These studies have shown that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

In conclusion, N-{2,6-dimethyl-3-(4-methylpiperazin-1-yl)sulfonylphenyl}-N,4-dimethylbenzene-1-sulfonamide (CAS No. 510737-74-3) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in areas such as anti-inflammatory therapy and cancer treatment. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the advancement of modern medicine.